Cas no 2171774-28-8 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-4-ynoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-4-ynoic acid
• CAS No: 2171774-28-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6234851
• PubChem ID: 165502983
• Update Time: 2025-06-15

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-4-ynoic acid
• EN300-1473032
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hex-4-ynoic acid
• 2171774-28-8

• Inchi： 1S/C27H30N2O5/c1-3-5-14-24(26(31)32)29-25(30)16-15-18(4-2)28-27(33)34-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23-24H,4,14-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： AVLGJSMHBMHICW-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NC(C(=O)O)CC#CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-4-ynoic acid

Professional Introduction to Compound with CAS No. 2171774-28-8 and Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-4-ynoic acid

The compound identified by the CAS number 2171774-28-8 and the product name 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-4-ynoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and synthetic biology. The presence of a fluorene moiety and an amino group linked through a methoxycarbonyl bridge suggests a high degree of functionalization, which is often critical for achieving desired pharmacological properties.

Recent research in the realm of medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The fluorene ring, a prominent feature in this compound, is known for its stability and ability to interact with biological targets in a manner that enhances drug efficacy. Studies have demonstrated that fluorene derivatives can serve as effective scaffolds for developing small-molecule drugs due to their favorable physicochemical properties, including solubility and metabolic stability.

The structure of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-4-ynoic acid incorporates an amide linkage, which is a common motif in bioactive molecules. Amides are known for their ability to modulate protein-protein interactions and enzyme activity, making them invaluable in the development of inhibitors and activators. The hexanoyl and hexynoic acid segments further contribute to the compound's complexity, potentially influencing its binding affinity and selectivity towards specific biological targets.

In the context of current pharmaceutical research, this compound has shown promise in preliminary studies as a precursor for more complex molecules. The methoxycarbonyl group, which serves as a protecting group for the amino function, allows for selective modifications during synthetic processes. This flexibility is crucial in drug discovery pipelines, where iterative chemical modifications are often required to optimize potency and reduce toxicity.

Advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-4-ynoic acid may exhibit interactions with enzymes and receptors involved in metabolic pathways relevant to diseases such as cancer and inflammation. These predictions are supported by experimental data from related compounds, which have demonstrated similar pharmacological effects.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of the molecule. These methods not only enhance efficiency but also allow for greater customization of the final product.

From a regulatory perspective, compounds like 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-4-ynoic acid must undergo rigorous testing to evaluate their safety and efficacy before being considered for clinical use. Preclinical studies typically involve cell-based assays and animal models to assess toxicity profiles and pharmacokinetic parameters. These studies provide critical insights into how the compound behaves within living systems, guiding further development efforts.

The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of promising candidates like this one. By analyzing vast datasets containing chemical structures and biological activities, computational models can rapidly screen thousands of compounds for potential therapeutic value. This approach has significantly reduced the time required to move from initial discovery to lead optimization.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohex-4-ynoic acid (CAS No. 2171774-28-8) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of functional groups positions it as a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.